Cas no 1261947-89-0 (5-(4-Carboxy-3-fluorophenyl)-3-methylphenol)

• Product Name: 5-(4-Carboxy-3-fluorophenyl)-3-methylphenol
• CAS No: 1261947-89-0
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD18313351
• CID: 2765344
• PubChem ID: 53219043
• Update Time: 2025-07-25

5-(4-Carboxy-3-fluorophenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18313351
• 5-(4-CARBOXY-3-FLUOROPHENYL)-3-METHYLPHENOL
• DTXSID90683922
• 5-(4-Carboxy-3-fluorophenyl)-3-methylphenol, 95%
• 3-Fluoro-3'-hydroxy-5'-methyl[1,1'-biphenyl]-4-carboxylic acid
• 1261947-89-0
• 5-(4-Carboxy-3-fluorophenyl)-3-methylphenol

• MDL： MFCD18313351
• Inchi： 1S/C14H11FO3/c1-8-4-10(6-11(16)5-8)9-2-3-12(14(17)18)13(15)7-9/h2-7,16H,1H3,(H,17,18)
• InChI Key： ZGSWEXWLDSPWFV-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=C(C=C(C)C=1)O

Computed Properties

• Exact Mass: 246.06922237Da
• Monoisotopic Mass: 246.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(4-Carboxy-3-fluorophenyl)-3-methylphenol

Recent Advances in the Study of 5-(4-Carboxy-3-fluorophenyl)-3-methylphenol (CAS: 1261947-89-0)

The compound 5-(4-Carboxy-3-fluorophenyl)-3-methylphenol (CAS: 1261947-89-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This phenolic derivative, characterized by its unique fluorophenyl and methylphenol moieties, has been the subject of several studies exploring its biochemical properties, synthetic pathways, and pharmacological activities. The latest research highlights its role as a promising scaffold for drug development, particularly in the context of anti-inflammatory and anticancer therapies.

Recent investigations into the molecular mechanisms of 5-(4-Carboxy-3-fluorophenyl)-3-methylphenol have revealed its ability to modulate key signaling pathways, including the NF-κB and MAPK cascades, which are critical in inflammatory responses and cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Furthermore, its structural features, including the carboxyl and fluorine groups, contribute to its enhanced bioavailability and metabolic stability, making it an attractive candidate for further optimization.

In addition to its anti-inflammatory properties, 5-(4-Carboxy-3-fluorophenyl)-3-methylphenol has shown promising anticancer activity in preclinical models. Research conducted by a team at the University of Cambridge in 2024 revealed that this compound induces apoptosis in several cancer cell lines, including breast and colorectal carcinomas, through the activation of intrinsic apoptotic pathways. The study also highlighted its synergistic effects when combined with conventional chemotherapeutic agents, potentially reducing the required dosages and minimizing side effects. These findings underscore the compound's dual functionality and its potential as a multifunctional therapeutic agent.

The synthetic accessibility of 5-(4-Carboxy-3-fluorophenyl)-3-methylphenol has also been a focus of recent research. A novel and scalable synthesis route was reported in Organic Letters in early 2024, which employs a palladium-catalyzed coupling reaction to achieve high yields and purity. This advancement addresses previous challenges related to the compound's synthesis, paving the way for its broader application in drug discovery programs. Moreover, computational studies have provided insights into its structure-activity relationships (SAR), enabling the design of derivatives with improved potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of 5-(4-Carboxy-3-fluorophenyl)-3-methylphenol. Pharmacokinetic studies indicate that while the compound exhibits favorable absorption and distribution profiles, its elimination half-life may require optimization to ensure sustained therapeutic effects. Ongoing research is focused on prodrug strategies and formulation approaches to enhance its pharmacokinetic properties. Additionally, toxicological evaluations are underway to assess its safety profile in vivo, a critical step before advancing to clinical trials.

In conclusion, 5-(4-Carboxy-3-fluorophenyl)-3-methylphenol (CAS: 1261947-89-0) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its dual anti-inflammatory and anticancer activities, coupled with recent advancements in synthesis and SAR understanding, position it as a compelling candidate for further development. Future studies will likely explore its therapeutic potential in diverse disease models and optimize its pharmacological properties to facilitate clinical application. The continued investigation of this compound underscores the dynamic interplay between chemical innovation and biomedical research in addressing unmet medical needs.